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Compound of Interest

Compound Name: 2',3',4'-Trichloroacetophenone

Cat. No.: B1346110

An In-depth Technical Guide on the Safety and Handling of 2',3",4'-Trichloroacetophenone

This guide provides comprehensive safety protocols, handling procedures, and essential data
for 2',3',4'-Trichloroacetophenone, tailored for researchers, scientists, and professionals in
drug development. Adherence to these guidelines is critical for ensuring laboratory safety and
minimizing exposure risks.

Disclaimer: Detailed safety information for the specific isomer 2',3',4'-Trichloroacetophenone
is limited. Therefore, this guide includes data for the closely related and more thoroughly
documented isomer, 2,2',4'-Trichloroacetophenone, to provide a comprehensive overview of
the potential hazards and handling requirements for trichloroacetophenone compounds. Always
refer to the specific Safety Data Sheet (SDS) provided by the supplier for the exact material
you are handling.

Chemical and Physical Properties

Proper handling of a chemical substance begins with a clear understanding of its physical
properties. The data for 2',3",4'-Trichloroacetophenone and its related isomer are
summarized below.

Table 1: Physical and Chemical Properties of 2',3',4'-Trichloroacetophenone
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Property Value Source
Molecular Formula CsHsCIz0 [1]
CAS Number 13608-87-2 [1]
Melting Point 59-64 °C [1]
Boiling Point 144 °C /8 mmHg [1]
Form Powder to crystal [1]

White to Light yellow to Light
Color [1]
orange

N Soluble in Methanol; Insoluble
Solubility ) ) [1]
in water.

| Storage Temperature | Sealed in dry, Room Temperature |[1] |

Table 2: Physical and Chemical Properties of 2,2',4'-Trichloroacetophenone

Property Value Source
Molecular Formula CsHsCIz0 [2]
Molecular Weight 223.5 g/mol [2]

CAS Number 4252-78-2 [2][3]
Physical Description Off-white crystalline solid [2][4]
Melting Point 47-54 °C (lit.); 126 to 131 °F [21[41[5]
Boiling Point 130-135 °C /4 mm Hg (lit.) [4115]
Flash Point > 112 °C (> 233.60 °F) [3]

| Solubility | <1 mg/mL at 68 °F; Insoluble in water. |[2][4] |

Hazard Identification and GHS Classification
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Understanding the hazards associated with a chemical is paramount. The following sections
detail the GHS classification for 2',3',4'-Trichloroacetophenone and its related isomer.

Classification Code Pictogram Signal Word

Causes severe skin
burns and eye H314 GHSO05 (Corrosion) Danger

damage

Source:

GHS Classification for 2,2',4'-Trichloroacetophenone

This compound is considered hazardous and is classified as corrosive, a lachrymator (tear-
inducing agent), and toxic.[2][5][6]

Table 3: GHS Hazard Statements for 2,2',4'-Trichloroacetophenone

Hazard Statement Code Class

Toxic if swallowed H301 Acute Tox. 3
Harmful in contact with skin H312 Acute Tox. 4
Causes skin irritation H315 Skin Irrit. 2

May cause an allergic skin

) H317 Skin Sens. 1
reaction
Causes serious eye damage H318 Eye Dam. 1
May cause respiratory irritation ~ H335 STOT SE 3

| Very toxic to aquatic life | H400 | Aquatic Acute 1 |

Source:[2]
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Pictograms: GHSO05 (Corrosion), GHS06 (Skull and Crossbones), GHS07 (Exclamation Mark),
GHSO09 (Environment)

Signal Word: Danger[2]
Potential Health Effects:

o Acute: Symptoms of exposure include corrosion and lachrymation.[2] Inhalation may be fatal
due to spasm, inflammation, and edema of the larynx and bronchi, chemical pneumonitis,
and pulmonary edema.[2] Other symptoms include a burning sensation, coughing, wheezing,
laryngitis, shortness of breath, headache, nausea, and vomiting.[2] It is extremely destructive
to the tissues of the mucous membranes, upper respiratory tract, eyes, and skin.[2][6]

o Chronic: May cause liver and kidney damage.[3]

Safety and Handling Procedures

The following diagram illustrates the standard workflow for handling hazardous chemicals like
trichloroacetophenone in a research environment.
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Caption: Workflow for the safe handling of hazardous chemicals.

Workflow for Safe Handling of 2',3',4"-Trichloroacetophenone

4 2\

Preparation & Planning
Step 1: Risk Assessment
Review SDS and literature.

Y

Step 2: Engineering Controls
Ensure certified fume hood,
eyewash, and safety shower are accessible.

Y

Step 3: PPE Selection
Gather required gloves, gown,
eye/face protection, and respirator.

\§ I J

ChemicallHandling

Step 4: Don PPE
Follow proper donning procedures.

Step 5: Chemical Transport
Use secondary containment.

Step 6: Weighing & Dispensing
Perform ONLY inside a chemical fume hood.

Step 7: Experimentation
Maintain vigilance and good laboratory practices.

J

Post-Handling & Disposal

Step 8: Decontamination
Clean all surfaces and equipment.

Step 9: Waste Segregation
Collect waste in labeled,
sealed containers.

Step 10: Doff PPE
Follow proper doffing procedures
to avoid contamination.

Step 11: Waste Disposal
Dispose of waste via licensed
disposal company.

Step 12: Personal Hygiene
Wash hands thoroughly.

Click to download full resolution via product page
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Experimental Protocols and Methodologies

The user request for detailed experimental protocols, such as those for toxicological studies,
cannot be fulfilled from the provided search results. Safety Data Sheets (SDS) and chemical
supplier databases, which are the primary sources for this guide, do not contain this type of
detailed experimental methodology. Such protocols are typically found within dedicated peer-
reviewed scientific literature, which would require a separate and specific literature search to
identify.

Detailed Safety Protocols
Personal Protective Equipment (PPE)

A comprehensive PPE program is mandatory when handling trichloroacetophenones.[6]

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Equipment Specification Source(s)

Chemical safety goggles
and a face shield are
mandatory. Use equipment

Eye and Face [7]
tested and approved under
standards like NIOSH (US)

or EN 166 (EU).

Chemically resistant gloves
(e.g., Solvex, neoprene, viton,
butyl). Gloves must be
Hand ) [71[8]
inspected before use and
removed properly to avoid skin

contact.

Wear a lab coat, impervious
clothing, or disposable Tyvek
, sleeves taped to gloves. For
Skin/Body o . [21[3][€]
significant exposure risk, a
two-piece chemical splash suit

may be necessary.
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| Respiratory | Work must be performed in a well-ventilated area, preferably a chemical fume
hood.[9] If exposure limits may be exceeded, use a NIOSH-approved respirator.[3] |

Handling and Storage

» Handling: Avoid all personal contact. Handle in a well-ventilated area, specifically within a
chemical fume hood.[3] Avoid the formation of dust and aerosols.[7] Do not eat, drink, or
smoke when using this product. Wash hands thoroughly after handling.[3]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[3]
Keep containers tightly closed and sealed.[7] Store locked up.[7] Protect containers from
physical damage.

Incompatible Materials

2',3",4'-Trichloroacetophenone is incompatible with strong oxidizers and strong bases.[1]
When heated to decomposition, it emits toxic fumes of carbon monoxide, carbon dioxide, and
hydrogen chloride gas.[2]

Emergency Procedures
First Aid Measures

Immediate medical attention is required for any exposure.[9]

Table 5: First Aid Procedures
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Exposure Route Procedure Source(s)

IMMEDIATELY leave the
contaminated area and
take deep breaths of fresh
air. If breathing is difficult
Inhalation or has stopped, move the [21[31[7]
person to fresh air, give
artificial respiration, and
seek immediate medical
attention.

IMMEDIATELY remove all
contaminated clothing. Flood
affected skin with running
Skin Contact water and gently wash with [2][3][7]
soap and plenty of water for at
least 15 minutes. Seek

immediate medical attention.

IMMEDIATELY flush eyes with
plenty of water or normal
saline for at least 15-30
minutes, occasionally lifting the
Eye Contact ] [21[31[7]
upper and lower eyelids.
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

| Ingestion | Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth with
water and give 2-4 cupfuls of water. Never give anything by mouth to an unconscious person.
Seek immediate medical attention. [[3][7] |

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam.[2][7][9] For large fires, use water spray, fog, or regular foam.[3]
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» Specific Hazards: This chemical is probably combustible.[2] Thermal decomposition can
release irritating and toxic gases like hydrogen chloride, carbon monoxide, and carbon
dioxide.[2][3]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand (MSHA/NIOSH approved) and full protective gear.[3][7][9]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to safe areas.[7] Avoid breathing dust and
vapors.[7] Use proper personal protective equipment as outlined in Section 5.1. Ensure
adequate ventilation.[3]

e Environmental Precautions: Do not let the product enter drains, sewers, or waterways.[3][7]
e Methods for Cleaning Up:

o Small Spills: Dampen the solid spill material with 60-70% ethanol and transfer it to a
suitable container.[2] Use absorbent paper dampened with ethanol to pick up any
remaining material.[2]

o Large Spills: For dry spills, use dry clean-up procedures like sweeping or vacuuming (use
explosion-proof equipment) to avoid generating dust. Place spilled material in a clean, dry,
sealable, labeled container for disposal.

o After cleanup, solvent wash all contaminated surfaces with 60-70% ethanol followed by
washing with a soap and water solution.[2]

Disposal Considerations

Waste material must be disposed of in accordance with federal, state, and local regulations.
Offer surplus and non-recyclable solutions to a licensed disposal company.[7] One method
involves dissolving or mixing the material with a combustible solvent and burning it in a
chemical incinerator equipped with an afterburner and scrubber.[7] Do not mix with other
waste. Contaminated packaging should be disposed of in the same manner as the product.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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